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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B6592874 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with glycolic acid. Adherence to these procedural steps is

essential for ensuring personal safety and regulatory compliance.

Glycolic acid is classified as a corrosive and an irritant that can cause severe skin burns and

eye damage.[1] Inhalation of its vapors, mists, or dust can also be harmful and cause

respiratory irritation.[2][3] Therefore, strict adherence to safety protocols and the use of

appropriate personal protective equipment (PPE) are mandatory.

Personal Protective Equipment (PPE) Summary
Proper PPE is the first line of defense against the hazards of glycolic acid. The following table

summarizes the required equipment for handling this chemical.
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PPE Category
Specifications &
Recommendations

Rationale

Eye & Face Protection

Chemical safety goggles are

required. For splash hazards,

use in conjunction with a face

shield.[4][5][6]

Protects against severe eye

irritation, chemical burns, and

permanent vision damage from

splashes.[1]

Hand Protection

Nitrile or Butyl rubber gloves

are recommended.[7] Always

inspect gloves for integrity

before use and use proper

removal techniques to avoid

skin contact.[5]

Prevents direct skin contact,

which can cause severe

irritation and chemical burns.

[1]

Skin & Body Protection

A lab coat is essential.[8] For

larger quantities or significant

splash risk, use impervious

protective clothing such as

aprons or suits.[3][6] Protective

boots may be required

depending on the situation.[4]

Minimizes skin exposure from

spills or splashes.

Contaminated clothing must be

removed immediately and

washed before reuse.[3][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[9] If ventilation is insufficient

or exposure limits may be

exceeded, a NIOSH/MSHA-

approved respirator is

required.[3][6][10] For fires or

major spills, a self-contained

breathing apparatus (SCBA) is

necessary.[1][10]

Protects against inhalation of

harmful vapors or mists that

can cause respiratory tract

irritation and burns.[1][11]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for laboratory safety.
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Step 1: Safe Handling and Storage
Handling:

Ventilation: Always handle glycolic acid in a well-ventilated area. Local exhaust ventilation

or a chemical fume hood is strongly recommended.[9]

Avoid Inhalation: Do not breathe vapors, mists, or spray.[2][12]

Safe Transfer: When transferring, use chemical-resistant containers (e.g., glass, HDPE) and

avoid adding water directly to the acid to prevent a violent reaction.[1][2][8]

Hygiene: Wash hands thoroughly after handling.[5] Eyewash stations and safety showers

must be readily accessible in the work area.[4][6][9]

Storage:

Container: Keep containers tightly closed in a cool, dry, and well-ventilated place.[1][12][13]

Compatibility: Store separately from incompatible materials such as strong bases, oxidizers,

reducing agents, and metals.[1][8][14] Use designated acid storage cabinets.[8]

Environment: Protect containers from physical damage, extreme temperatures, and direct

sunlight.[8][13]

Step 2: Emergency Procedures
First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[1][12]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water.[12] Call a physician immediately.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR15451~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2016:49:21~~Glycolic%20acid~~
https://redox.com/wp-content/sds/382.pdf
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://redox.com/wp-content/sds/382.pdf
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://www.cdhfinechemical.com/images/product/msds/18_1601751772_GlycolicAcid-CASNO-79-14-1-MSDS.pdf
https://media.laballey.com/docbuilder/glycolic-acid-30-solution-lab-grade-safety-data-sheet-6537a00322bd6.pdf
https://pim-resources.coleparmer.com/sds/97216.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR15451~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2016:49:21~~Glycolic%20acid~~
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.lobachemie.com/lab-chemical-msds/MSDS-GLYCOLIC-ACID-70-WATER-CASNO-79-14-03983-EN.aspx
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://www.scribd.com/document/800145649/Glycolic-Acid-70-Solution-Lab-Grade-Safety-Data-Sheet-6705a56db9b5b
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://www.lobachemie.com/lab-chemical-msds/MSDS-GLYCOLIC-ACID-70-WATER-CASNO-79-14-03983-EN.aspx
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.chempoint.com/products/download?grade=5174&type=sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse mouth with water. Do NOT induce vomiting due to the risk of perforation.[3]

Call a physician or poison control center immediately.[3]

Spill Response:

Evacuate all non-essential personnel from the area.

Wear full PPE, including respiratory protection if necessary.[1]

Contain the spill using absorbent, inert materials like sand or vermiculite.[1]

Neutralize the spill with a mild base, such as sodium bicarbonate.[1][11]

Collect all contaminated materials into a sealed, properly labeled hazardous waste container.

[1]

Clean the spill area with water and a mild detergent.[1]

Step 3: Waste Disposal Plan
Regulatory Compliance: Always consult federal, state, and local environmental regulations

before disposing of glycolic acid waste.[11][15]

Neutralization: If permitted by local regulations, glycolic acid can be neutralized with a mild

base like sodium bicarbonate.[15] The pH should be adjusted to between 5.0 and 12.5

before any potential drain disposal.[16]

Prohibited Disposal: Never dispose of glycolic acid in the regular trash or down the drain

unless it is neutralized and explicitly permitted by local authorities.[1][15]

Hazardous Waste Collection: If not neutralizing, or if required by law, collect all glycolic acid
waste in a clearly labeled, sealed, and chemical-resistant container.[15]

Professional Disposal: Arrange for the collected hazardous waste to be transported to a

certified hazardous waste disposal facility.[5][15]

Visual Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chempoint.com/products/download?grade=5174&type=sds
https://www.chempoint.com/products/download?grade=5174&type=sds
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cdhfinechemical.com/images/product/msds/18_1601751772_GlycolicAcid-CASNO-79-14-1-MSDS.pdf
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for safely handling glycolic acid from

preparation through disposal.

1. Preparation Phase

2. Operational Phase

3. Post-Operation / Emergency

4. Final Disposal

Risk Assessment

PPE Selection & Inspection

Setup Ventilated Workspace
(e.g., Fume Hood)

Handling Glycolic Acid
(Transfer, Mixing, etc.)

Normal Completion Emergency Event

Decontaminate Workspace
& Store Acid

Spill Response First Aid & Exposure Response

Segregate & Label Waste

Dispose via Certified
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for safe handling of Glycolic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://redox.com/wp-content/sds/382.pdf
https://www.chempoint.com/products/download?grade=5174&type=sds
https://media.laballey.com/docbuilder/glycolic-acid-30-solution-lab-grade-safety-data-sheet-6537a00322bd6.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1601751772_GlycolicAcid-CASNO-79-14-1-MSDS.pdf
https://pim-resources.coleparmer.com/sds/97216.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR15451~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2016:49:21~~Glycolic%20acid~~
https://www.pccarx.com/Documents/msds_pdf/50-2705.pdf?d=638998535567627718
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.lobachemie.com/lab-chemical-msds/MSDS-GLYCOLIC-ACID-70-WATER-CASNO-79-14-03983-EN.aspx
https://www.scribd.com/document/800145649/Glycolic-Acid-70-Solution-Lab-Grade-Safety-Data-Sheet-6705a56db9b5b
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6592874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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